Cas no 594859-70-8 (1,3,5-pentanetriol, 2,2,4,4-tetramethyl-)
594859-70-8 structure
Product Name:1,3,5-pentanetriol, 2,2,4,4-tetramethyl-
CAS No:594859-70-8
MF:C9H20O3
MW:176.253303527832
CID:1011725
PubChem ID:21940172
Update Time:2025-04-20
1,3,5-pentanetriol, 2,2,4,4-tetramethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-pentanetriol, 2,2,4,4-tetramethyl-
- 2,2,4,4-tetramethylpentane-1,3,5-triol
- SCHEMBL5858948
- DTXSID70620436
- 594859-70-8
-
- Inchi: 1S/C9H20O3/c1-8(2,5-10)7(12)9(3,4)6-11/h7,10-12H,5-6H2,1-4H3
- InChI Key: PKSGCTPALVCQDG-UHFFFAOYSA-N
- SMILES: OC(C(C)(C)CO)C(C)(C)CO
Computed Properties
- Exact Mass: 176.14124450g/mol
- Monoisotopic Mass: 176.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 60.7Ų
1,3,5-pentanetriol, 2,2,4,4-tetramethyl- Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
594859-70-8 (1,3,5-pentanetriol, 2,2,4,4-tetramethyl-) Related Products
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